Cas no 1212849-38-1 ((S)-4-(1-Aminobutyl)benzonitrile hydrochloride)

• Product Name: (S)-4-(1-Aminobutyl)benzonitrile hydrochloride
• CAS No: 1212849-38-1
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD16295166
• CID: 1030270
• PubChem ID: 53484832
• Update Time: 2025-05-27

(S)-4-(1-Aminobutyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-(1-Aminobutyl)benzonitrile hydrochloride
• 4-[(1S)-1-aminobutyl]benzonitrile,hydrochloride
• 4-[(1S)-1-aminobutyl]benzonitrile;hydrochloride
• 4-((1s)-1-aminobutyl)benzenecarbonitrile hydrochloride
• 4-[(1S)-1-Aminobutyl]benzonitrile--hydrogen chloride (1/1)
• 1212849-38-1
• DTXSID40704252
• (S)-4-(1-Aminobutyl)benzonitrilehydrochloride
• AKOS015923261
• 4-((1S)-1-AMINOBUTYL)BENZENECARBONITRILE-HCl
• DB-357276

• MDL： MFCD16295166
• Inchi： 1S/C11H14N2.ClH/c1-2-3-11(13)10-6-4-9(8-12)5-7-10;/h4-7,11H,2-3,13H2,1H3;1H/t11-;/m0./s1
• InChI Key： KNHHRFXUZWUIKZ-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC(C#N)=CC=1)CCC

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (S)-4-(1-Aminobutyl)benzonitrile hydrochloride

Comprehensive Overview of (S)-4-(1-Aminobutyl)benzonitrile hydrochloride (CAS No. 1212849-38-1)

The compound (S)-4-(1-Aminobutyl)benzonitrile hydrochloride (CAS No. 1212849-38-1) is a chiral organic molecule with significant applications in pharmaceutical research and development. Its unique structure, featuring a benzonitrile core and an aminobutyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists frequently search for this compound due to its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons (S)-4-(1-Aminobutyl)benzonitrile hydrochloride garners attention is its role in asymmetric synthesis. The (S)-enantiomer is often preferred in medicinal chemistry due to its higher biological activity compared to its (R)-counterpart. This specificity aligns with the growing demand for chiral drugs, which are known for their reduced side effects and improved efficacy. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as machine learning models increasingly predict their utility in targeted therapies.

From a chemical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation development. This property is particularly relevant in the context of oral drug delivery, where solubility is a critical factor. Additionally, the benzonitrile moiety is a common pharmacophore found in many FDA-approved drugs, further underscoring the compound's versatility.

The synthesis of (S)-4-(1-Aminobutyl)benzonitrile hydrochloride typically involves chiral resolution or enantioselective catalysis, methods that are widely discussed in academic and industrial circles. These techniques are part of the broader green chemistry movement, which emphasizes sustainable and efficient synthetic routes. As environmental concerns rise, researchers are increasingly searching for eco-friendly synthesis methods, making this compound a topic of interest in green pharmaceutical manufacturing.

In terms of applications, (S)-4-(1-Aminobutyl)benzonitrile hydrochloride has been explored in the development of neuroprotective agents and G-protein-coupled receptor (GPCR) modulators. These areas are highly relevant to current healthcare challenges, such as neurodegenerative diseases and chronic pain management. The compound's ability to interact with specific biological targets makes it a promising candidate for further investigation.

For those sourcing (S)-4-(1-Aminobutyl)benzonitrile hydrochloride, it is essential to consider purity standards and analytical characterization. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly used to verify the compound's identity and purity. These quality control measures are critical for ensuring reproducible results in both research and industrial settings.

In conclusion, (S)-4-(1-Aminobutyl)benzonitrile hydrochloride (CAS No. 1212849-38-1) is a compound of significant scientific and commercial interest. Its applications in drug discovery, chiral synthesis, and green chemistry make it a valuable asset for researchers. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing precision medicine.